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Compound of Interest

Compound Name: BI 01383298

Cat. No.: B15584180 Get Quote

Technical Support Center: BI 01383298
Welcome to the technical support center for BI 01383298. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

encountered during experiments with this compound, with a particular focus on its solubility.

Frequently Asked Questions (FAQs)
Q1: What is BI 01383298 and what is its primary mechanism of action?

BI 01383298 is a highly potent, selective, and irreversible inhibitor of the human sodium-

coupled citrate transporter, SLC13A5 (also known as the sodium-citrate co-transporter, NaCT).

[1][2][3][4] SLC13A5 is primarily expressed in the liver and is responsible for transporting citrate

from the bloodstream into hepatocytes. By inhibiting this transporter, BI 01383298 can be used

as a chemical probe to study the roles of citrate transport in various cellular processes. The

compound is intended for in vitro use.[1][4]

Q2: What are the known solubility characteristics of BI 01383298?

BI 01383298 is characterized as a "poorly soluble" compound, particularly in aqueous

solutions.[1][4] Its aqueous solubility at pH 6.8 is less than 1 µg/mL.[1][4] Consequently,

organic solvents are necessary to dissolve and handle this compound effectively in

experimental settings.

Q3: In which organic solvents is BI 01383298 soluble?
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The most commonly reported solvent for BI 01383298 is dimethyl sulfoxide (DMSO). However,

the reported solubility in DMSO varies across different suppliers. It is crucial to use high-quality,

anhydrous (fresh) DMSO, as its hygroscopic nature can negatively impact the solubility of the

compound.[2][5]

Troubleshooting Guide
Issue: Precipitate formation when diluting DMSO stock
solution in aqueous buffer.
This is a common issue arising from the poor aqueous solubility of BI 01383298. When the

DMSO stock is added to an aqueous medium, the compound may crash out of solution.

Troubleshooting Workflow:
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Precipitation observed upon dilution

Verify final DMSO concentration in aqueous solution

Increase final DMSO concentration (e.g., to 0.5% or 1%)

Is it <0.1%?

Apply sonication to the final solution

Is it ≥0.1%?

Precipitate remains

Gently warm the solution (e.g., to 37°C)

Lower the final concentration of BI 01383298

Solution is clear

Click to download full resolution via product page

Caption: Troubleshooting workflow for precipitation issues.

Solutions:

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer

is sufficient to maintain solubility, but not so high as to affect your experimental system. The

Structural Genomics Consortium suggests that BI 01383298 is soluble at up to 200µM in
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media containing 0.1% DMSO.[6] If precipitation occurs, consider slightly increasing the final

DMSO percentage.

Sonication: After diluting the DMSO stock, sonicate the final solution to aid in dissolution.[2]

Gentle Warming: Briefly and gently warming the solution to around 30-37°C can help to

redissolve any precipitate.[6]

Lower Final Concentration: If the above steps are not successful, the intended final

concentration of BI 01383298 may be too high for the chosen conditions. Consider reducing

the final concentration.

Issue: Inconsistent results or lower than expected
potency.
This could be related to inaccurate concentration of the stock solution due to incomplete

dissolution or degradation.

Solutions:

Proper Stock Preparation: Ensure the compound is fully dissolved when preparing your stock

solution. The use of an ultrasonic bath is recommended.[2] For a 5 mM stock in DMSO,

gentle warming to 30°C and agitation may be necessary upon thawing.[6]

Fresh DMSO: Use fresh, anhydrous DMSO to prepare your stock solutions. DMSO that has

absorbed moisture will be less effective at dissolving BI 01383298.[2][5]

Storage: Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.[2] MedchemExpress suggests that at -20°C, the stock solution is stable for one

month, and at -80°C, for six months.[2]

Data Presentation
Table 1: Solubility of BI 01383298 in Various Solvents
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

Aqueous Buffer

(pH 6.8)
< 0.001 < 0.0022 - [1][4]

DMSO 37.5 84.21
Requires

sonication.
[2]

DMSO 22.27 50 - [3]

DMSO 7 15.15
Use fresh

DMSO.
[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials: BI 01383298 powder, anhydrous DMSO, appropriate personal protective

equipment (PPE), and a calibrated balance.

Calculation: Based on the molecular weight of BI 01383298 (445.34 g/mol ), calculate the

mass required for your desired volume of 10 mM stock solution. For example, for 1 mL of a

10 mM stock, you would need 4.45 mg of the compound.

Procedure: a. Weigh the calculated amount of BI 01383298 powder in a suitable vial. b. Add

the corresponding volume of fresh, anhydrous DMSO. c. Vortex the solution thoroughly. d.

Place the vial in an ultrasonic bath for 5-10 minutes to ensure complete dissolution. e.

Visually inspect the solution to confirm there are no undissolved particles.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C for up to one month or -80°C for up to six months.[2]

Protocol 2: Preparation of Working Dilutions in Aqueous
Buffer
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Materials: 10 mM BI 01383298 stock solution in DMSO, desired aqueous experimental buffer

(e.g., cell culture media, assay buffer).

Procedure: a. Thaw the 10 mM stock solution. If using a 5mM stock, gentle warming to 30°C

with agitation may be needed.[6] b. Perform serial dilutions of the stock solution into your

aqueous buffer to achieve the final desired concentration. c. Ensure that the final

concentration of DMSO in the working solution is kept to a minimum (typically ≤ 0.1%) to

avoid solvent-induced artifacts in your experiment.[6] d. After adding the compound to the

aqueous buffer, vortex the solution immediately and thoroughly. e. If any cloudiness or

precipitate is observed, refer to the troubleshooting guide above.

Signaling Pathway
BI 01383298 inhibits SLC13A5, which is responsible for transporting extracellular citrate into

cells, particularly hepatocytes. This process is crucial for various metabolic pathways.
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Caption: Mechanism of action of BI 01383298.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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